Cas no 22086-98-2 (1H-Pyrazolo[3,4-b][1,4]benzoxazepine,4,5-dihydro-1,3-dimethyl-4-(2-propyn-1-yl)-)

• Product Name: 1H-Pyrazolo[3,4-b][1,4]benzoxazepine,4,5-dihydro-1,3-dimethyl-4-(2-propyn-1-yl)-
• CAS No: 22086-98-2
• MF: C₁₅H₁₅N₃O
• MW: 253.299103021622
• CID: 280034
• PubChem ID: 211030
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-b][1,4]benzoxazepine,4,5-dihydro-1,3-dimethyl-4-(2-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b][1,4]benzoxazepine,4,5-dihydro-1,3-dimethyl-4-(2-propyn-1-yl)-
• 1,3-dimethyl-4-prop-2-ynyl-5H-pyrazolo[3,4-b][1,4]benzoxazepine
• Oprea1_213096
• 4,5-Dihydro-1,3-dimethyl-4-(2-propynyl)-1H-pyrazolo(3,4-b)(1,4)benzoxazepine
• 1H-Pyrazolo(3,4-b)(1,4)benzoxazepine, 4,5-dihydro-1,3-dimethyl-4-(2-propynyl)-
• BRN 0544179
• DTXSID50176587
• 22086-98-2

• Inchi： 1S/C15H15N3O/c1-4-9-18-10-12-7-5-6-8-13(12)19-15-14(18)11(2)16-17(15)3/h1,5-8H,9-10H2,2-3H3
• InChI Key： JPUQJRMLONBSTN-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CN(CC#C)C2C(C)=NN(C)C1=2

Computed Properties

• Exact Mass: 253.12165
• Monoisotopic Mass: 253.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.3Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 429.8°Cat760mmHg
• Flash Point: 213.7°C
• Refractive Index: 1.609
• PSA: 30.29